5,5-Dichloro-2-isopropyl-4-pentenoic acid

• CAS No.: 67829-41-8
• Molecular Formula: C8H12Cl2O2
• Molecular Weight: 211.08 g/mol
• IUPAC Name: 5,5-dichloro-2-propan-2-ylpent-4-enoic acid
• InChI: InChI=1S/C8H12Cl2O2/c1-5(2)6(8(11)12)3-4-7(9)10/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key: DTMWWWLIYMTDOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CC=C(Cl)Cl)C(=O)O

Description

5,5-Dichloro-2-isopropyl-4-pentenoic acid is a useful research compound. Its molecular formula is C8H12Cl2O2 and its molecular weight is 211.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 67.0 g (0.28 mol) of ethyl 5,5-dichloro-2-isopropyl-4-pentenoate, 77.35 g (0.56 mol) of anhydrous potassium carbonate, 2128 ml of methanol, and 708 ml of water was refluxed 4 days under nitrogen. The reaction mixture was then cooled to room temperature and about two-thirds of the solvent removed on the rotary evaporator. The residue was taken up in three times its volume of water, extracted twice with ether, and acidified with conc. HCl. The acidified reaction mixture was extracted into ether, the ether solution washed with water, dried (MgSO4), and removed. The residue was vacuum distilled to give 52.5 g (89% yield) of 5,5-dichloro-2-isopropyl-4-pentenoic acid, b.p. 91°-96° C./0.30 mm.